Cas no 2411262-06-9 (2-Methoxy-5-sulfamoylphenyl sulfurofluoridate)

• Product Name: 2-Methoxy-5-sulfamoylphenyl sulfurofluoridate
• CAS No: 2411262-06-9
• MF: C₇H₈FNO₆S₂
• MW: 285.269923210144
• CID: 5356104
• Update Time: 2025-05-20

2-Methoxy-5-sulfamoylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-sulfamoylphenyl sulfurofluoridate
• 2-Fluorosulfonyloxy-1-methoxy-4-sulfamoylbenzene
• Z3919187885
• 2-Methoxy-5-sulfamoylphenyl sulfurofluoridate

• Inchi： 1S/C7H8FNO6S2/c1-14-6-3-2-5(16(9,10)11)4-7(6)15-17(8,12)13/h2-4H,1H3,(H2,9,10,11)
• InChI Key： QPYGJZCNVPMGMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OS(=O)(=O)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 450
• XLogP3: 0.5
• Topological Polar Surface Area: 130

Additional information on 2-Methoxy-5-sulfamoylphenyl sulfurofluoridate

Professional Introduction to 2-Methoxy-5-sulfamoylphenyl sulfurofluoridate (CAS No. 2411262-06-9)

2-Methoxy-5-sulfamoylphenyl sulfurofluoridate, a compound with the chemical identifier CAS No. 2411262-06-9, represents a significant advancement in the field of pharmaceutical chemistry. This specialized molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The compound's structure, featuring a combination of methoxy, sulfamoyl, and sulfurofluoridate functional groups, makes it a versatile candidate for further research and innovation.

The< strong>2-Methoxy-5-sulfamoylphenyl sulfurofluoridate molecule is characterized by its aromatic ring system, which is modified by the presence of a methoxy group at the 2-position and a sulfamoyl group at the 5-position. The introduction of the sulfurofluoridate moiety further enhances its chemical reactivity and potential biological activity. This unique arrangement of functional groups suggests that the compound may exhibit properties such as selective binding to biological targets, making it a promising candidate for the development of new therapeutic agents.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the design of drugs targeting a wide range of diseases. The< strong>2-Methoxy-5-sulfamoylphenyl sulfurofluoridate compound, with its sulfamoyl group, is expected to exhibit similar properties and could potentially be developed into a new class of pharmaceuticals.

One of the most intriguing aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by various signaling pathways and molecular targets, and sulfonamide derivatives have shown promise in modulating these pathways. The< strong>2-Methoxy-5-sulfamoylphenyl sulfurofluoridate molecule's ability to interact with key inflammatory mediators could make it an effective therapeutic agent for conditions such as arthritis, autoimmune diseases, and inflammatory bowel disease.

Furthermore, the< strong>CAS No. 2411262-06-9 compound has shown potential in preclinical studies as an antimicrobial agent. Antibiotic resistance is a growing global health concern, and the development of new antibiotics is crucial to address this issue. The unique chemical structure of< strong>2-Methoxy-5-sulfamoylphenyl sulfurofluoridate suggests that it may have broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This could make it a valuable addition to the arsenal of antibiotics available for treating bacterial infections.

The synthesis of< strong>2-Methoxy-5-sulfamoylphenyl sulfurofluoridate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfurofluoridate group is particularly challenging due to its reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

In conclusion, the< strong>2-Methoxy-5-sulfamoylphenyl sulfurofluoridate (CAS No. 2411262-06-9) compound represents a significant advancement in pharmaceutical chemistry with potential applications in various therapeutic areas. Its unique structural properties and biological activities make it a promising candidate for further research and development. As our understanding of its mechanisms of action continues to grow, we can expect to see more innovative uses for this compound in the future.